Cas no 121519-00-4 (5-Bromo-2-tert-butyldimethylsilyloxy-pyrimidine)

5-Bromo-2-tert-butyldimethylsilyloxy-pyrimidine is a protected pyrimidine derivative widely used in organic synthesis and pharmaceutical research. The tert-butyldimethylsilyl (TBS) group serves as a robust protecting group for the hydroxyl functionality, enhancing stability during complex reactions. The bromine substituent at the 5-position offers a reactive site for further functionalization via cross-coupling or nucleophilic substitution, making it a versatile intermediate in heterocyclic chemistry. Its high purity and well-defined reactivity profile ensure reliable performance in Suzuki, Stille, and other palladium-catalyzed transformations. This compound is particularly valuable in the synthesis of nucleoside analogs and other biologically active molecules.
5-Bromo-2-tert-butyldimethylsilyloxy-pyrimidine structure
121519-00-4 structure
Product Name:5-Bromo-2-tert-butyldimethylsilyloxy-pyrimidine
CAS No:121519-00-4
MF:C10H17BrN2OSi
MW:289.244282484055
MDL:MFCD01318957
CID:135252
PubChem ID:24881667
Update Time:2025-05-21

5-Bromo-2-tert-butyldimethylsilyloxy-pyrimidine Chemical and Physical Properties

Names and Identifiers

    • 5-Bromo-2-((tert-butyldimethylsilyl)oxy)pyrimidine
    • 5-BROMO-2-(t-BUTYLDIMETHYLSILYL)PYRIMIDINE
    • 5-Bromo-2-(tert-butyldimethylsilyl)pyrimidine
    • 5-BROMO-2-(TERT-BUTYLDIMETHYLSILYLOXY)PYRIMIDINE
    • 5-Bromo-2-tert-butyldimethylsilyloxy-pyrimidine
    • Pyrimidine,5-bromo-2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-
    • (5-bromopyrimidin-2-yl)oxy-tert-butyl-dimethylsilane
    • 5-Bromo-2-(tert-butyldimethylsiloxy)pyrimidine
    • 5-BROMO-2-(TERT-BUTYLDIMETHYLSILYL)PYRI&
    • 5-BROMO-2-(T-BUTYLDIMETHYLSILYLOXY)PYRIMIDINE
    • 5-Bromo-2-{[(tert-butyl)dimethylsilyl]oxy}-1,3-diazine, [(5-Bromopyrimidin-2-yl)oxy](tert-butyl)dimethylsilane
    • AS-76782
    • AKOS015892508
    • MFCD01318957
    • WEA51900
    • 5-Bromo-2-(tert-butyldimethylsiloxy)pyrimidine, 97%
    • C10H17BrN2OSi
    • 121519-00-4
    • J-004513
    • 5-Bromo-2-tert-butyldimethylsilyloxypyrimidine
    • CS-0338653
    • 5-Bromo-2-{[tert-butyl(dimethyl)silyl]oxy}pyrimidine
    • AB08775
    • Pyrimidine, 5-bromo-2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]-
    • FT-0655436
    • DTXSID40370779
    • SY031450
    • 5-bromo-2-[(tert-butyldimethylsilyl)oxy]pyrimidine
    • MDL: MFCD01318957
    • Inchi: 1S/C10H17BrN2OSi/c1-10(2,3)15(4,5)14-9-12-6-8(11)7-13-9/h6-7H,1-5H3
    • InChI Key: GCALLZMACFTOPD-UHFFFAOYSA-N
    • SMILES: BrC1C=NC(=NC=1)O[Si](C)(C)C(C)(C)C

Computed Properties

  • Exact Mass: 288.02900
  • Monoisotopic Mass: 288.029
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 3
  • Complexity: 210
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 35A^2
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing

Experimental Properties

  • Color/Form: Liquid
  • Density: 1,232 g/cm3
  • Boiling Point: 296.2°Cat760mmHg
  • Flash Point: Degrees Fahrenheit:>230°F
    Degrees Celsius:>110°C
  • Refractive Index: n20/D 1.509(lit.)
  • PSA: 35.01000
  • LogP: 3.62310
  • Solubility: Not determined
  • Sensitiveness: Sensitive to humidity

5-Bromo-2-tert-butyldimethylsilyloxy-pyrimidine Security Information

  • Symbol: GHS07
  • Signal Word:Warning
  • Hazard Statement: H315-H319-H335
  • Warning Statement: P261-P305+P351+P338
  • Hazardous Material transportation number:NONH for all modes of transport
  • WGK Germany:3
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26-S36
  • Hazardous Material Identification: Xi Xn
  • HazardClass:IRRITANT, AIR SENSITIVE, MOISTURE SENSITIVE
  • TSCA:No
  • Risk Phrases:R36/37/38
  • Safety Term:S26-36

5-Bromo-2-tert-butyldimethylsilyloxy-pyrimidine Customs Data

  • HS CODE:2933599090
  • Customs Data:

    China Customs Code:

    2933599090

    Overview:

    2933599090. Other compounds with pyrimidine ring in structure(Including other compounds with piperazine ring on the structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933599090. other compounds containing a pyrimidine ring (whether or not hydrogenated) or piperazine ring in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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Additional information on 5-Bromo-2-tert-butyldimethylsilyloxy-pyrimidine

5-Bromo-2-tert-butyldimethylsilyloxy-pyrimidine: A Comprehensive Overview

The compound with CAS No. 121519-00-4, known as 5-Bromo-2-tert-butyldimethylsilyloxy-pyrimidine, is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is notable for its unique structure, which combines a pyrimidine ring system with a bromine substituent and a tert-butyldimethylsilyl (TBS) protecting group. The combination of these functional groups makes it a versatile building block for various applications in drug discovery and advanced materials.

The pyrimidine ring is a fundamental structure in many bioactive compounds, including nucleosides and antiviral agents. The presence of the bromine substituent at the 5-position introduces electronic and steric effects that can modulate the compound's reactivity and bioavailability. Meanwhile, the tert-butyldimethylsilyl (TBS) group at the 2-position serves as a protective group, which is crucial in organic synthesis to prevent unwanted side reactions during multi-step synthesis processes.

Recent studies have highlighted the potential of 5-Bromo-2-tert-butyldimethylsilyloxy-pyrimidine as an intermediate in the synthesis of complex heterocyclic compounds. Researchers have employed this compound to construct bioactive molecules with potential applications in oncology and virology. For instance, its use in the development of novel antitumor agents has shown promising results in preclinical models, suggesting its role as a key precursor in drug discovery pipelines.

In terms of synthesis, the preparation of 5-Bromo-2-tert-butyldimethylsilyloxy-pyrimidine typically involves multi-step reactions, including silylation, bromination, and cyclization processes. These steps require precise control over reaction conditions to ensure high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly routes to this compound.

From an applications perspective, 5-Bromo-2-tert-butyldimethylsilyloxy-pyrimidine has been explored for its potential in materials science. Its ability to form stable coordination complexes with metal ions has led to investigations into its use as a ligand in catalysis and sensor development. Additionally, its electronic properties make it a candidate for applications in optoelectronic devices.

Recent research has also focused on the stability and degradation pathways of 5-Bromo-2-tert-butyldimethylsilyloxy-pyrimidine under various conditions. Understanding its chemical behavior under physiological conditions is critical for its application as a drug candidate or biologically active molecule. Studies have shown that the TBS group can be selectively removed under mild acidic conditions, facilitating further functionalization without affecting other parts of the molecule.

In conclusion, 5-Bromo-2-tert-butyldimethylsilyloxy-pyrimidine (CAS No. 121519-00-4) stands out as a versatile and valuable compound in modern chemical research. Its unique structure, combined with recent advances in synthesis and application studies, positions it as an essential tool for advancing drug discovery and materials science.

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